Cas no 320421-91-8 (2-{2-(6-Chloro-2-pyridinyl)hydrazinocarbonyl}benzenecarboxylic acid)

• Product Name: 2-{2-(6-Chloro-2-pyridinyl)hydrazinocarbonyl}benzenecarboxylic acid
• CAS No: 320421-91-8
• CID: 4645687
• Update Time: 2025-05-26

2-{2-(6-Chloro-2-pyridinyl)hydrazinocarbonyl}benzenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-([2-(6-CHLORO-2-PYRIDINYL)HYDRAZINO]CARBONYL)BENZENECARBOXYLIC ACID
• 1,2-Benzenedicarboxylic acid, 1-[2-(6-chloro-2-pyridinyl)hydrazide]
• 2-{2-(6-Chloro-2-pyridinyl)hydrazinocarbonyl}benzenecarboxylic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 2-{2-(6-Chloro-2-pyridinyl)hydrazinocarbonyl}benzenecarboxylic acid

Introduction to 2-{2-(6-Chloro-2-pyridinyl)hydrazinocarbonyl}benzenecarboxylic acid (CAS No. 320421-91-8)

2-{2-(6-Chloro-2-pyridinyl)hydrazinocarbonyl}benzenecarboxylic acid (CAS No. 320421-91-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzoic acid with a hydrazinocarbonyl moiety attached to a 6-chloro-2-pyridinyl group. The intricate structure of this molecule endows it with a range of biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of 2-{2-(6-Chloro-2-pyridinyl)hydrazinocarbonyl}benzenecarboxylic acid is characterized by the presence of a benzene ring, a carboxylic acid group, and a hydrazinocarbonyl linkage to a chlorinated pyridine ring. This combination of functional groups imparts the molecule with distinct physicochemical properties, such as solubility, stability, and reactivity. These properties are crucial for its potential use in drug development and other chemical applications.

Recent studies have highlighted the pharmacological potential of 2-{2-(6-Chloro-2-pyridinyl)hydrazinocarbonyl}benzenecarboxylic acid. One notable area of research is its anti-inflammatory activity. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-{2-(6-Chloro-2-pyridinyl)hydrazinocarbonyl}benzenecarboxylic acid has also shown promise as an antitumor agent. Preclinical studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been observed to inhibit the activation of the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. This makes it a potential candidate for further investigation in cancer therapy.

The mechanism of action of 2-{2-(6-Chloro-2-pyridinyl)hydrazinocarbonyl}benzenecarboxylic acid is multifaceted. It has been hypothesized that the compound interacts with specific cellular targets to exert its biological effects. For instance, it may bind to receptors or enzymes involved in inflammatory responses or cell cycle regulation. Further research is needed to elucidate the exact molecular targets and mechanisms through which this compound exerts its therapeutic effects.

In terms of safety and toxicity, preliminary studies have indicated that 2-{2-(6-Chloro-2-pyridinyl)hydrazinocarbonyl}benzenecarboxylic acid exhibits a favorable safety profile at therapeutic concentrations. However, as with any new drug candidate, comprehensive safety assessments are essential before advancing to clinical trials. These assessments typically include evaluations of acute and chronic toxicity, genotoxicity, and reproductive toxicity.

The synthesis of 2-{2-(6-Chloro-2-pyridinyl)hydrazinocarbonyl}benzenecarboxylic acid involves several steps that require careful optimization to achieve high yields and purity. One common synthetic route involves the reaction of 6-chloronicotinic hydrazide with 3-bromobenzoic acid in the presence of a coupling reagent such as EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide). The resulting product can then be purified using techniques such as column chromatography or recrystallization.

Beyond its pharmaceutical applications, 2-{2-(6-Chloro-2-pyridinyl)hydrazinocarbonyl}benzenecarboxylic acid has also found use in other areas of chemistry. For example, it can serve as an intermediate in the synthesis of more complex molecules or as a building block for constructing supramolecular assemblies. Its unique structural features make it an attractive starting material for researchers exploring new chemical reactions and materials.

In conclusion, 2-{2-(6-Chloro-2-pyridinyl)hydrazinocarbonyl}benzenecarboxylic acid (CAS No. 320421-91-8) is a multifaceted compound with significant potential in both pharmaceutical and chemical research. Its anti-inflammatory and antitumor properties make it an intriguing candidate for further development as a therapeutic agent. Additionally, its synthetic versatility and structural uniqueness position it as a valuable tool for advancing our understanding of chemical biology and materials science.